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Introduction
Combretastatin A-4 Phosphate (CA4P), also known by its United States Adopted Name

(USAN) Fosbretabulin, stands as a paradigm-shifting agent in oncology, representing the

forefront of a class of drugs known as Vascular Disrupting Agents (VDAs).[1][2] Unlike

traditional anti-angiogenic therapies that aim to prevent the formation of new blood vessels,

VDAs are engineered to attack the established vasculature of solid tumors, leading to a rapid

and catastrophic shutdown of blood flow.[3][4] This mechanism induces extensive ischemic

necrosis at the tumor core, a region often resistant to conventional chemotherapy and

radiation.[5][6]

CA4P is a water-soluble prodrug of the natural stilbenoid, Combretastatin A-4 (CA4), which was

originally isolated from the bark of the South African bush willow, Combretum caffrum.[1][7] The

development of the phosphate prodrug was a critical step to overcome the poor aqueous

solubility of the parent CA4, thereby enabling its clinical investigation as an intravenous agent.

[4][7] This guide provides a comprehensive technical overview of CA4P, detailing its chemical

structure, mechanism of action, synthesis, and insights from preclinical and clinical

development for researchers, scientists, and drug development professionals.
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Chemical Structure and Physicochemical Properties
The therapeutic efficacy of CA4P is intrinsically linked to its unique chemical architecture. As a

prodrug, it is rapidly converted in vivo by endogenous phosphatases to its active metabolite,

Combretastatin A-4 (CA4).[8][9]

Molecular Structure
CA4 is a (Z)-stilbene, characterized by two phenyl rings connected by an ethylene bridge.[10]

Ring A is a 3,4,5-trimethoxyphenyl group, and Ring B is a 4-methoxy-3-hydroxyphenyl group.

The phosphate moiety in CA4P is attached to the hydroxyl group on Ring B.

Combretastatin A-4 (CA4): The active cytotoxic and anti-vascular agent.

Combretastatin A-4 Phosphate (CA4P): The disodium phosphate salt, which confers water

solubility for intravenous administration.[4][11]

The cis or (Z)-configuration of the double bond is a critical structural feature for its biological

activity.[7][10] This specific geometry allows the two aromatic rings to adopt a conformation that

facilitates high-affinity binding to its molecular target, tubulin.[7] The trans or (E)-isomer is

significantly less active. However, the cis-stilbene structure is susceptible to isomerization to

the more thermodynamically stable but less active trans-isomer, which presents a challenge for

formulation and stability.[7][10]

Figure 1: Conversion of CA4P prodrug to the active CA4 molecule.

Physicochemical Data
The conversion to a phosphate salt dramatically improves the aqueous solubility, a key

parameter for drug development.
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Property Value Source

Chemical Name

2-Methoxy-5-[(1Z)-2-(3,4,5-

trimethoxyphenyl)ethenyl]phen

yl disodium phosphate

[12]

Molecular Formula C₁₈H₁₉Na₂O₈P [12]

Molecular Weight 448.29 g/mol [12]

Active Metabolite Combretastatin A-4 (CA4) [8]

CA4 Formula C₁₈H₂₀O₅ [13]

CA4 Mol. Weight 316.34 g/mol [13]

Solubility
Water-soluble (CA4P); Poorly

soluble (CA4)
[7][14]

Mechanism of Action: From Tubulin to Vascular
Collapse
The primary mechanism of CA4P is the disruption of tumor vasculature, which is initiated at the

molecular level by the binding of its active form, CA4, to tubulin.[1][5]

Molecular Targeting: Tubulin Binding
Prodrug Activation: Following intravenous administration, CA4P is rapidly dephosphorylated

by non-specific endogenous phosphatases to yield the active CA4.[9][15]

Tubulin Interaction: CA4 binds with high affinity to the colchicine-binding site on the β-subunit

of tubulin.[3][9][16] This binding event inhibits the polymerization of tubulin dimers into

microtubules.[6][17]

Microtubule Depolymerization: The inhibition of polymerization shifts the dynamic equilibrium

of microtubules towards depolymerization, leading to a collapse of the microtubule network

within the cell.[6][18]

Cellular Effects: Endothelial Cytoskeletal Disruption
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Endothelial cells, particularly the actively proliferating cells that line the tumor neovasculature,

are exquisitely sensitive to the effects of CA4.[16] The disruption of the microtubule

cytoskeleton triggers a cascade of events:

Cell Shape Change: Endothelial cells undergo a rapid change in morphology, contracting

and rounding up.[5][16]

Junctional Integrity Loss: This process disrupts the molecular engagement of key junctional

proteins, such as vascular endothelial-cadherin (VE-cadherin), which is critical for

maintaining the integrity of the endothelial barrier.[16]

Increased Permeability: The loss of cell-cell junctions leads to the formation of intercellular

gaps, dramatically increasing the permeability of the tumor vessels.[5][16]

Physiological Consequence: Tumor Vascular Shutdown
The cellular changes culminate in a rapid and selective shutdown of blood flow within the tumor

core. This occurs within minutes to hours of CA4P administration.[3][5]

Vascular Occlusion: Increased permeability leads to leakage of plasma into the tumor

interstitium, raising interstitial pressure and blood viscosity. This, combined with endothelial

cell shape changes, leads to the occlusion of tumor capillaries.[3]

Ischemic Necrosis: The cessation of blood flow deprives the tumor cells of oxygen and

nutrients, resulting in extensive and rapid hemorrhagic necrosis, primarily in the central

regions of the tumor.[1][19] A rim of viable tumor cells often remains at the periphery,

nourished by the more stable vasculature of the surrounding normal tissue.[1][5]
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Click to download full resolution via product page

Figure 3: High-level workflow for the synthesis of Combretastatin A-4 Phosphate.

Analytical Characterization
The purity, identity, and stability of CA4P and its active metabolite are critical for clinical

development. High-Performance Liquid Chromatography (HPLC) is a cornerstone analytical

technique.

Method: Reversed-phase HPLC with both UV absorbance and fluorescence detection can

be used to determine the concentration of CA4P and CA4 in plasma. [20]* Detection:

Absorbance detection at 295 nm is suitable for mouse plasma, while fluorescence detection

(excitation 295 nm / emission 390 nm) is preferred for human plasma to avoid interfering

peaks. [20]* Quantitation: The method has been validated with linear calibration ranges and

quantitation limits typically in the low micromolar to nanomolar range, sufficient for

pharmacokinetic studies. [20][21]

Preclinical Evaluation and Methodologies
Extensive preclinical studies have validated the anti-vascular and anti-tumor activity of CA4P in

a wide range of cancer models.

Summary of Preclinical Findings
In Vitro: CA4P, via conversion to CA4, shows potent cytotoxic effects against proliferating

endothelial cells (e.g., HUVECs) while being less effective against quiescent cells. [15][16]It

also demonstrates anti-proliferative activity against various tumor cell lines. [17]* In Vivo: In

animal xenograft models, CA4P administration leads to a rapid reduction in tumor blood flow,

measurable within minutes to hours. [5][22]This results in extensive tumor necrosis, although

a viable rim of tissue often remains, which can lead to tumor regrowth. [1]This observation

provides a strong rationale for combining CA4P with therapies that target the proliferating

cells in this outer rim. [1][22]
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Parameter Finding Cancer Model(s) Source

Tubulin

Polymerization IC₅₀
1-2 µM (for CA4) In vitro assay [11]

Tumor Blood Flow

Reduction

>100-fold decrease

by 6 hours
Rat models [3]

Tumor Perfusion

Reduction

~49% decrease in

human tumors
Clinical study (PET) [3]

Vascular Shutdown
>90% of vessels non-

functional at 6 hours

Murine

adenocarcinoma
[22]

| Tumor Cell Survival | 90-99% reduction at 24 hours | Murine tumors | [1]|

Example Experimental Protocol: In Vivo Tumor Blood
Flow Assessment
The assessment of vascular disruption is a key component of evaluating agents like CA4P.

Dynamic Contrast-Enhanced Magnetic Resonance Imaging (DCE-MRI) is a powerful, non-

invasive technique used in both preclinical and clinical settings. [5] Objective: To quantify the

change in tumor perfusion and vascular permeability following CA4P administration in a tumor-

bearing mouse model.

Methodology:

Animal Model: Establish subcutaneous tumors (e.g., MDA-MB-231 human breast cancer) in

immunocompromised mice. [23]Allow tumors to grow to a specified diameter (e.g., ~6 mm).

[23]2. Imaging Setup: Anesthetize the mouse and place it in an MRI system (e.g., 4.7 T).

[23]Insert a tail vein catheter for contrast agent administration.

Baseline Imaging: Acquire baseline T1-weighted images and R₂* (transverse relaxation rate)

maps. R₂* is sensitive to blood oxygenation levels. [23]4. Dynamic Scan (Pre-treatment):

Begin a dynamic series of rapid T1-weighted scans. After a few baseline scans, administer a

bolus of a gadolinium-based contrast agent (e.g., Gd-DTPA) via the tail vein catheter.

Continue scanning for several minutes to capture the influx and washout of the contrast

agent. [23]5. Drug Administration: Administer CA4P (e.g., 120 mg/kg, i.p.) or vehicle control.
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[23]6. Post-treatment Imaging: At a specified time point (e.g., 2 hours post-treatment), repeat

the R₂* measurement and the DCE-MRI scan (Step 3 & 4). [23]7. Data Analysis:

Generate signal intensity-time curves for the tumor region of interest.

Apply pharmacokinetic models (e.g., Tofts model) to the DCE-MRI data to calculate

parameters such as Ktrans (volume transfer constant, related to permeability) and vp

(plasma volume).

Compare the pre- and post-treatment values of these parameters to quantify the vascular-

disrupting effect of CA4P. A significant decrease in Ktrans and/or vp indicates reduced

perfusion and/or permeability. [23][24]

Clinical Development and Insights
CA4P has undergone extensive clinical evaluation in multiple Phase I and II trials for various

solid tumors, including anaplastic thyroid, ovarian, and non-small cell lung cancer. [3][8][24]

Monotherapy and Combination Approaches
Monotherapy: As a single agent, CA4P is generally well-tolerated and effectively reduces

tumor blood flow. [5][8]However, due to the surviving rim of tumor cells, its efficacy as a

monotherapy is often limited, rarely producing complete responses. [1][19]* Combination

Therapy: The true potential of CA4P lies in its combination with other cancer therapies. [1]

[2]The rationale is to use CA4P to destroy the tumor core while a second agent

(chemotherapy, radiotherapy, or another targeted agent) eliminates the surviving peripheral

cells. [22] * With Chemotherapy: Combinations with agents like cisplatin or

carboplatin/paclitaxel have shown promising results. [5][25] * With Anti-angiogenics:

Combining VDAs with anti-angiogenic agents like bevacizumab is a complementary strategy.

CA4P targets established vessels, while bevacizumab inhibits the formation of new ones.

This combination has been shown to be safe and can lead to sustained reductions in tumor

perfusion. [3][24]

Safety and Tolerability
CA4P has a manageable safety profile, distinct from traditional cytotoxic chemotherapy.
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Common Adverse Events: Frequently observed side effects include tumor-induced pain,

headache, dizziness, and transient cardiovascular changes (hypertension or hypotension).

[8][26]* Dose-Limiting Toxicities (DLTs): DLTs observed in Phase I trials have included

reversible ataxia, vasovagal syncope, and cardiovascular events. [8][27]The maximum

tolerated dose in one study was determined to be 65 mg/m². [26]* Cardiovascular Effects:

The mechanism of CA4P can impact normal vasculature to some degree, leading to

transient changes in blood pressure and heart rate. [3][15]Careful patient monitoring is

required.

Summary of Key Clinical Trial Data
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Trial Phase Cancer Type Regimen
Key Findings
& Tolerability

Source

Phase I
Advanced Solid

Tumors

CA4P

Monotherapy

(weekly)

MTD

established;

evidence of

tumor blood flow

reduction. DLTs

included ataxia

and syncope.

[8][27]

Phase I
Advanced Solid

Tumors

CA4P

Monotherapy

(dose escalation)

Generally well

tolerated; MTD

65 mg/m². Most

common AEs

were headache,

tumor pain, and

vascular vagal

excitation.

[26]

Phase I
Advanced

Cancer

CA4P +

Bevacizumab

Combination was

safe and well

tolerated.

Sustained

reductions in

tumor perfusion

observed with

the combination.

[24]

Phase II NSCLC

CA4P +

Carboplatin/Pacli

taxel +

Bevacizumab

Did not show a

significant

survival benefit

but was

associated with a

substantial

increase in

response rate

(50% vs 32%).

[3]
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Future Directions and Conclusion
Combretastatin A-4 Phosphate remains a cornerstone compound in the field of vascular-

disrupting therapy. While its role as a monotherapy is limited, its unique mechanism of action

presents significant opportunities for rationally designed combination therapies.

Novel Formulations: To improve bioavailability and potentially enable oral administration,

novel delivery systems such as composite nanoparticles are being explored. [7]Early studies

show that nanoparticle encapsulation can prolong circulation time and improve tumor

inhibition in animal models. [28]* Combination Strategies: Future research will continue to

explore optimal combinations, not only with chemotherapy and anti-angiogenics but also with

immunotherapy and radiotherapy, to exploit the hypoxic environment created by CA4P and

target the resistant tumor periphery. [2] In conclusion, CA4P is a potent and selective tumor

vascular-disrupting agent with a well-defined mechanism of action. Its clinical development

has provided invaluable insights into the strategy of targeting tumor vasculature. For drug

development professionals, CA4P serves as both a promising therapeutic component for

combination regimens and a benchmark for the development of next-generation VDAs. The

continued exploration of its therapeutic potential through innovative formulations and

combination strategies is a vital area of cancer research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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